Cas no 875468-59-0 (Benzene, 1-ethoxy-2,3-difluoro-4-[(trans-4-propylcyclohexyl)methoxy]-)

• Product Name: Benzene, 1-ethoxy-2,3-difluoro-4-[(trans-4-propylcyclohexyl)methoxy]-
• CAS No: 875468-59-0
• MF: C₁₈H₂₆F₂O₂
• MW: 312.394652843475
• CID: 582319
• PubChem ID: 59132998
• Update Time: 2025-04-19

Benzene, 1-ethoxy-2,3-difluoro-4-[(trans-4-propylcyclohexyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-2,3-difluoro-4-[(trans-4-propylcyclohexyl)methoxy]-
• 1-ethoxy-2,3-difluoro-4-[(4-propylcyclohexyl)methoxy]benzene
• SCHEMBL15445797
• 875468-59-0
• 1-Ethoxy-2,3-difluoro-4-((4-propylcyclohexyl)methoxy)benzene
• SCHEMBL12366402
• DTXSID30731072
• 1-Ethoxy-2,3-difluoro-4-[(trans-4-propylcyclohexyl)methoxy]benzene
• CS-0457696
• 1-Ethoxy-2,3-difluoro-4-(((1s,4r)-4-propylcyclohexyl)methoxy)benzene
• OMUSMYPSNPNICN-UHFFFAOYSA-N
• SCHEMBL26045104

• Inchi： 1S/C18H26F2O2/c1-3-5-13-6-8-14(9-7-13)12-22-16-11-10-15(21-4-2)17(19)18(16)20/h10-11,13-14H,3-9,12H2,1-2H3
• InChI Key： OMUSMYPSNPNICN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1OCC1CCC(CCC)CC1)OCC)F

Computed Properties

• Exact Mass: 312.19008639g/mol
• Monoisotopic Mass: 312.19008639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 18.5Ų